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Compound of Interest

Compound Name: 3,5-Dinitrotoluene

Cat. No.: B012062 Get Quote

This technical guide provides a comprehensive overview of the solubility of 3,5-Dinitrotoluene
(3,5-DNT) in various organic solvents. The information is intended for researchers, scientists,

and professionals in drug development and related fields. This document compiles available

quantitative and qualitative solubility data, details a standardized experimental protocol for

solubility determination, and presents a visual workflow of the experimental procedure.

Quantitative Solubility Data
Quantitative solubility data for pure 3,5-Dinitrotoluene in organic solvents is not readily

available in the public domain. However, data exists for a technical mixture of dinitrotoluene

(DNT) isomers. It is important to note that this technical grade mixture typically contains

approximately 76.5% 2,4-DNT, 18.8% 2,6-DNT, and less than 5% of other isomers, including a

very small fraction of 3,5-DNT.[1] The following table summarizes the solubility of this DNT

isomer mixture in various organic solvents at 15 °C.
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Solvent Solubility (g/kg of solvent) at 15 °C

Ethyl Acetate 579.3

Acetone 819

Methanol 50.1

Ethanol (96%) 19.2

Ethanol (100%) 30.4

Benzene 606.4

Chloroform (Trichloromethane) 650.8

Carbon Tetrachloride 24.3

Carbon Disulfide 23.1

Toluene 454.7

Pyridine 768.1

Data sourced from the OECD SIDS assessment for Dinitrotoluene (isomers mixture)[2]

Qualitative Solubility Information
Multiple sources confirm the qualitative solubility of 3,5-Dinitrotoluene in a range of common

organic solvents. It is described as being soluble in:

Benzene[3][4]

Chloroform[3][4]

Ethanol[3][4]

Ethyl Ether[3]

Carbon Disulfide[3]

Experimental Protocol for Solubility Determination
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This section outlines a detailed methodology for determining the solubility of a solid organic

compound, such as 3,5-Dinitrotoluene, in an organic solvent. This protocol is based on the

principles of the widely used shake-flask method, which is a standard approach for solubility

measurements.

Objective: To determine the saturation solubility of 3,5-Dinitrotoluene in a selected organic

solvent at a specific temperature.

Materials:

3,5-Dinitrotoluene (analytical grade)

Selected organic solvent (HPLC grade or equivalent)

Volumetric flasks

Analytical balance

Constant temperature shaker bath or incubator

Syringe filters (chemically compatible with the solvent)

Vials for sample collection

Analytical instrumentation for quantification (e.g., HPLC-UV, GC-FID)

Procedure:

Preparation of Supersaturated Solution:

Add an excess amount of 3,5-Dinitrotoluene to a known volume of the selected organic

solvent in a sealed container (e.g., a screw-cap vial or flask). The excess solid is crucial to

ensure that saturation is reached.

Place the container in a constant temperature shaker bath set to the desired experimental

temperature.

Equilibration:
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Agitate the mixture for a sufficient period to allow for equilibrium to be established between

the dissolved and undissolved solute. A minimum of 24 to 48 hours is generally

recommended, but the optimal time should be determined experimentally.

Phase Separation:

After the equilibration period, cease agitation and allow the undissolved solid to settle. It is

critical to maintain the constant temperature during this step to prevent changes in

solubility.

Sample Withdrawal and Filtration:

Carefully withdraw an aliquot of the supernatant using a syringe.

Immediately filter the aliquot through a syringe filter (e.g., 0.45 µm pore size) that is

compatible with the solvent to remove any undissolved solid particles. The filtration step

should be performed quickly to minimize any temperature fluctuations.

Sample Preparation for Analysis:

Accurately dilute the filtered saturated solution with the same organic solvent to a

concentration that falls within the linear range of the analytical instrument.

Quantification:

Analyze the diluted sample using a pre-calibrated analytical method (e.g., HPLC-UV or

GC-FID) to determine the concentration of 3,5-Dinitrotoluene.

Prepare a calibration curve using standard solutions of 3,5-Dinitrotoluene of known

concentrations in the same solvent.

Calculation of Solubility:

Calculate the concentration of the saturated solution from the analytical results, taking into

account the dilution factor.

Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L.
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Data Reporting:

The final report should include the determined solubility value, the specific organic solvent

used, the experimental temperature, the analytical method employed, and any observations

made during the experiment.

Visualized Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of 3,5-Dinitrotoluene in an organic solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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